Cas no 1806846-70-7 (Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate)

• Product Name: Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate
• CAS No: 1806846-70-7
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 4946126
• Update Time: 2025-10-28

Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate

• Inchi： 1S/C12H14N2O2S/c1-2-16-12(15)5-9-10(7-14)8(6-13)3-4-11(9)17/h3-4,17H,2,5,7,14H2,1H3
• InChI Key： NKWDNEGPUQYRPY-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C#N)C(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate

Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate (CAS No. 1806846-70-7): A Comprehensive Overview

Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate (CAS No. 1806846-70-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study and development.

The molecular formula of Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate is C₁₁H₁₂N₂O₂S, reflecting its intricate composition. The presence of functional groups such as the amino group (-NH₂), cyano group (-CN), and thiol group (-SH) contributes to its reactivity and versatility in chemical synthesis. These features make it a valuable intermediate in the development of various chemical entities, particularly in the pharmaceutical industry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of the amino and cyano groups in Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate suggests potential applications in the synthesis of bioactive molecules. Specifically, the amino group can serve as a nucleophilic site for further functionalization, while the cyano group can participate in various reactions, including condensation and cyclization processes.

The thiol group is particularly noteworthy due to its ability to form disulfide bonds, which are crucial in protein stabilization and drug delivery systems. This property has led to investigations into its role in developing novel therapeutic agents that target protein-protein interactions or enhance drug bioavailability. Additionally, the mercaptophenyl moiety introduces a phenolic ring with potential antioxidant properties, which could be beneficial in formulations aimed at combating oxidative stress-related diseases.

Recent studies have highlighted the compound's relevance in medicinal chemistry. Researchers have been exploring its derivatives as potential inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The structural features of Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it a promising scaffold for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methodologies align with current trends in synthetic chemistry aimed at improving efficiency and sustainability.

In terms of applications, Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate has shown promise in preclinical studies as a precursor for bioactive molecules. Its ability to undergo selective modifications makes it a versatile building block for designing novel therapeutic agents. For instance, researchers have investigated its potential use in developing small-molecule inhibitors targeting specific disease pathways.

The compound's role in drug development is further underscored by its compatibility with modern computational chemistry tools. Molecular modeling studies have been conducted to predict how Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate interacts with biological targets at the molecular level. These insights are crucial for optimizing lead compounds and reducing attrition rates during drug discovery pipelines.

The growing body of research on this compound reflects its significance in advancing pharmaceutical science. As synthetic methodologies continue to evolve, new derivatives and analogs of Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate are likely to be explored, expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible medical benefits.

In conclusion, Ethyl 2-aminomethyl-3-cyano-6-mercaptophenylacetate (CAS No. 1806846-70-7) represents a fascinating compound with diverse chemical properties and potential pharmaceutical applications. Its structural complexity and functional groups make it a valuable tool for synthetic chemists and medicinal researchers alike. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in the development of next-generation therapeutics.